Cas no 73365-02-3 (tert-butyl (2R)-2-formylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-formylpyrrolidine-1-carboxylate
• CAS No: 73365-02-3
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD01321389
• CID: 59462
• PubChem ID: 7009153
• Update Time: 2025-08-05

tert-butyl (2R)-2-formylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• N-Boc-D-Prolinal
• N-t-BOC-D-prolinal
• N-(tert-Butoxycarbonyl)-D-prolinal
• (R)-N-BOC-Prolinal
• (R)-tert-butyl 2-formylpyrrolidine-1-carboxylate
• Boc-D-prolinal
• tert-butyl (2R)-2-formylpyrrolidine-1-carboxylate
• tert-Butyl (R)-2-Formylpyrrolidine-1-carboxylate
• (R)-2-Formylpyrrolidine-1-carboxylic Acid tert-Butyl Ester
• 1-Pyrrolidinecarboxylic acid, 2-formyl-, 1,1-dimethylethyl ester, (2R)-
• Boc- D-Prolinal
• PubChem15956
• (r)-(+)-1-boc-2-pyrrolidinecarbaldehyde
• (2R)-N-BOC-prolinal
• N-(t-butoxycarbonyl)D-prolina
• (R)-1-tert-butoxycarbonyl-pyrrolidine-2-carbaldehyde
• Boc-D-Pro-PAM resin (100-200 mesh)
• 73365-02-3
• MFCD01321389
• (2R)-N-tert-Butyloxycarbonylpyrrolidin -2-vlmethanal
• YDBPZCVWPFMBDH-MRVPVSSYSA-N
• 1,1-dimethylethyl (2r)-2-formyl-1-pyrrolidinecarboxylate
• (R)-2-formyl-1-pyrrolidinecarboxylic acid 1,1-dimethylethyl ester
• DTXSID40426548
• (r)-2-formyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• SCHEMBL338312
• AKOS015841247
• (R)-N-Boc-2-Formyl-pyrrolidine
• (R)-t-Butyl 2-formyl-1-pyrrolidinecarboxylate
• EN300-170386
• A837809
• BCP06800
• (R)-2-formyl-pyrrolidine-1-carboxylic acid t-butyl ester
• tert-butyl (2R)-formyl-1-pyrrolidinecarboxylate
• N-(t-butoxycarbonyl)D-prolinal
• (R)-2-Formyl-pyrrolidine-1-carboxylic acid, t-butyl ester
• (R)-2-Formyl-1-pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester
• Z1255435319
• N-(t-butoxycarbonyl)-D-prolinal
• tert-butyl-(R)-2-formylpyrrolidine-1-carboxylate
• N-(tert-Butoxycarbonyl)-D-prolinal, 97%
• MFCD00801184
• CS-W008700
• AM20100704
• B5395
• DS-13528
• 2-(R)-Formyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-1-N-Boc-2-Formylpyrrolidine

• MDL： MFCD01321389
• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(13)11-6-4-5-8(11)7-12/h7-8H,4-6H2,1-3H3/t8-/m1/s1
• InChI Key： YDBPZCVWPFMBDH-MRVPVSSYSA-N
• SMILES： O(C(N1CCC[C@@H]1C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.12100
• Monoisotopic Mass: 199.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6

Experimental Properties

• Color/Form: Solids
• Density: 1.059 g/mL at 25 °C(lit.)
• Boiling Point: 228 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.461(lit.)
• PSA: 46.61000
• LogP: 1.52270
• Sensitiveness: Air Sensitive
• Optical Activity: [α]23/D +83°, neat
• Solubility: Not determined

tert-butyl (2R)-2-formylpyrrolidine-1-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：<0°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (2R)-2-formylpyrrolidine-1-carboxylate

Professional Introduction to Compound with CAS No. 73365-02-3 and Product Name: Tert-butyl (2R)-2-formylpyrrolidine-1-carboxylate

The compound with the CAS number 73365-02-3 and the product name Tert-butyl (2R)-2-formylpyrrolidine-1-carboxylate represents a significant advancement in the field of chiral chemistry and pharmaceutical intermediates. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the synthesis of biologically active molecules. The (2R)-configuration of the pyrrolidine ring and the presence of a formyl group at the 2-position make it a versatile building block for drug discovery and development.

In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds in pharmaceutical research. The enantiomeric purity of Tert-butyl (2R)-2-formylpyrrolidine-1-carboxylate is particularly noteworthy, as it allows for the synthesis of chiral drugs with enhanced specificity and reduced side effects. This compound serves as a crucial intermediate in the preparation of various pharmacologically relevant molecules, including protease inhibitors and kinase inhibitors, which are essential in treating a wide range of diseases.

The formyl group in the structure of Tert-butyl (2R)-2-formylpyrrolidine-1-carboxylate provides a reactive site for further functionalization, enabling the attachment of various substituents through condensation reactions. This reactivity has been exploited in the synthesis of complex heterocyclic compounds, which are known for their diverse biological activities. For instance, recent studies have demonstrated its utility in constructing novel pyrrolidinone derivatives, which exhibit promising antimicrobial and anti-inflammatory properties.

One of the most exciting applications of this compound is in the field of asymmetric synthesis. The (2R)-configuration ensures that any derivatives synthesized from it will retain this stereochemical integrity, which is critical for maintaining biological activity. Researchers have leveraged this property to develop efficient synthetic routes to enantiopure intermediates used in the production of antiviral and anticancer agents. The tert-butyl ester group also enhances stability during storage and handling, making it a practical choice for industrial-scale synthesis.

Recent advancements in computational chemistry have further highlighted the significance of Tert-butyl (2R)-2-formylpyrrolidine-1-carboxylate. Molecular modeling studies have revealed that this compound can act as a scaffold for designing molecules with improved binding affinity to target proteins. By incorporating this building block into drug candidates, scientists have been able to optimize key pharmacophoric features, leading to more effective therapeutic agents. These computational insights have guided experimental efforts, resulting in faster and more targeted drug discovery processes.

The versatility of Tert-butyl (2R)-2-formylpyrrolidine-1-carboxylate extends beyond its role as an intermediate. It has also been explored as a ligand in transition metal-catalyzed reactions, where its chiral environment influences reaction outcomes. Such catalytic applications are crucial for achieving high yields and enantiomeric purity in complex synthetic transformations. This dual functionality makes it an invaluable asset in both academic research and industrial settings.

In conclusion, Tert-butyl (2R)-2-formylpyrrolidine-1-carboxylate represents a cornerstone in modern chiral chemistry and pharmaceutical innovation. Its unique structural features, combined with its reactivity and stability, make it an indispensable tool for synthesizing advanced drug candidates. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is set to grow even further, driving advancements in therapeutic development and improving patient outcomes worldwide.